Cas no 1806514-73-7 (Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate
• CAS No: 1806514-73-7
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4949589
• Update Time: 2025-11-01

Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO3/c1-2-17-13(16)11-7-3-5-10(6-4-8-15)12(11)9-14/h3,5,7-8H,2,4,6,9H2,1H3
• InChI Key： OVGRQVVHHVPVMN-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate

Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate, with the CAS number 1806514-73-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromomethyl substituent, and a 3-oxopropyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The benzoate ester group in Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate plays a crucial role in its chemical reactivity and biological activity. Ester groups are known for their ability to participate in various nucleophilic acyl substitutions, making them valuable intermediates in organic synthesis. The bromomethyl group introduces additional reactivity due to the presence of the bromine atom, which can act as an electrophilic center in substitution reactions. This makes Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate a promising candidate for use in Suzuki-Miyaura couplings and other cross-coupling reactions, which are essential in modern organic synthesis.

Recent studies have highlighted the potential of Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the construction of heterocyclic frameworks, which are often found in pharmaceutical agents. The 3-oxopropyl group adds another layer of complexity to the molecule, enabling it to participate in enolate chemistry and other transformations that are critical for building intricate molecular architectures.

In terms of pharmacological applications, Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate has shown promise as a lead compound for drug discovery. Its structure allows for the incorporation of various functional groups that can modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). By tweaking these properties, researchers can potentially develop drugs with improved efficacy and reduced toxicity.

The synthesis of Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate involves a series of well-established organic reactions. Typically, the benzoic acid derivative is first esterified using ethanol to form the ethyl ester. Subsequent alkylation reactions introduce the bromomethyl and 3-oxopropyl groups onto the aromatic ring. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate has been studied for its biodegradability and ecological impact. Initial findings suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, Ethyl 2-(bromomethyl)-3-(3-oxopropyl)benzoate is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structure enables it to participate in a wide range of chemical transformations, making it an invaluable tool for researchers. As advancements in synthetic methodologies continue to unfold, this compound is likely to find even more applications across various scientific disciplines.